Cas no 1805632-33-0 (2-Chloro-4-cyano-3-methylphenylacetic acid)

• Product Name: 2-Chloro-4-cyano-3-methylphenylacetic acid
• CAS No: 1805632-33-0
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 5003048
• Update Time: 2025-05-25

2-Chloro-4-cyano-3-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-cyano-3-methylphenylacetic acid

• Inchi： 1S/C10H8ClNO2/c1-6-8(5-12)3-2-7(10(6)11)4-9(13)14/h2-3H,4H2,1H3,(H,13,14)
• InChI Key： FZYJFEKBDRLGKQ-UHFFFAOYSA-N
• SMILES： ClC1C(C)=C(C#N)C=CC=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.1
• Topological Polar Surface Area: 61.1

Additional information on 2-Chloro-4-cyano-3-methylphenylacetic acid

2-Chloro-4-cyano-3-methylphenylacetic Acid: A Comprehensive Overview

2-Chloro-4-cyano-3-methylphenylacetic acid, with the CAS number 1805632-33-0, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which combines a phenyl ring substituted with chlorine, cyano, and methyl groups, along with an acetic acid moiety. The combination of these functional groups makes it a versatile building block in various chemical reactions and applications.

The synthesis of 2-chloro-4-cyano-3-methylphenylacetic acid typically involves multi-step processes, often starting from readily available aromatic compounds. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of this compound, improving both yield and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis, such as coupling reactions or reductions.

In terms of applications, 2-chloro-4-cyano-3-methylphenylacetic acid has found utility in drug discovery and development. Its structure allows for the exploration of various pharmacophores, making it a valuable intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its potential as a precursor for anti-inflammatory agents and anticancer drugs. The cyano group, in particular, has been shown to enhance the bioactivity of derivatives by increasing their lipophilicity and improving their binding affinity to target proteins.

The chemical properties of 2-chloro-4-cyano-3-methylphenylacetic acid are well-documented. It is a white crystalline solid with a molecular weight of approximately 217 g/mol. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been extensively studied, with results indicating that it remains stable under neutral and mildly acidic conditions but undergoes decomposition under strong basic conditions.

In recent years, there has been growing interest in the use of 2-chloro-4-cyano-3-methylphenylacetic acid in materials science. Researchers have explored its potential as a building block for constructing functional polymers and nanoparticles. For example, derivatives of this compound have been used to synthesize stimuli-responsive materials that exhibit reversible changes in properties upon exposure to external stimuli such as temperature or pH.

The study of 2-chloro-4-cyano-3-methylphenylacetic acid has also contributed to our understanding of aromatic substitution reactions. The presence of multiple substituents on the phenyl ring provides an excellent system for studying directing effects and electronic interactions. Recent computational studies have provided insights into the electronic structure of this compound, shedding light on the role of substituents in determining reactivity.

In conclusion, 2-chloro-4-cyano-3-methylphenylacetic acid is a multifaceted compound with applications spanning drug discovery, materials science, and organic synthesis. Its unique structure and versatile functional groups make it an invaluable tool for chemists and researchers across various disciplines. As research continues to uncover new properties and applications, this compound is poised to play an even greater role in advancing scientific knowledge and technological innovation.